Cas no 7596-87-4 ( )

• Product Name: &nbsp
• CAS No: 7596-87-4
• MF: C₂₀H₂₀O₆
• MW: 356.369206428528
• CID: 982234
• PubChem ID: 5385393
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• bis(2-phenoxyethyl) but-2-enedioate
• NSC 404232
• 1,4-Bis(2-phenoxyethyl) (2Z)-2-butenedioate
• NSC404232
• SCHEMBL9840742
• NSC404233
• F6Y4SW6FQM
• NSC-404232
• 2-Butenedioic acid (2Z)-, 1,4-bis(2-phenoxyethyl) ester
• Bis(2-phenoxyethyl) maleate
• 2-Butenedioic acid (2Z)-, bis(2-phenoxyethyl) ester
• 7596-87-4
• NSC-404233
• 2-Butenedioic acid (Z)-, bis(2-phenoxyethyl) ester
• bis(2-phenoxyethyl) (Z)-but-2-enedioate
• 10534-77-7
• Di(phenoxyethyl) maleate
• HRYREZUFSWGBTI-QXMHVHEDSA-N
•  

• Inchi： 1S/C20H20O6/c21-19(25-15-13-23-17-7-3-1-4-8-17)11-12-20(22)26-16-14-24-18-9-5-2-6-10-18/h1-12H,13-16H2/b12-11-
• InChI Key： HRYREZUFSWGBTI-QXMHVHEDSA-N
• SMILES： O(C1C=CC=CC=1)CCOC(/C=C\C(=O)OCCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 356.12598835g/mol
• Monoisotopic Mass: 356.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.1Ų